Cas no 31666-17-8 (Benzamide,N-[cyano(methylthio)methyl]-4-nitro-)
31666-17-8 structure
Product Name:Benzamide,N-[cyano(methylthio)methyl]-4-nitro-
CAS No:31666-17-8
MF:C10H9N3O3S
MW:251.261760473251
CID:309811
PubChem ID:35862
Update Time:2025-04-19
Benzamide,N-[cyano(methylthio)methyl]-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide,N-[cyano(methylthio)methyl]-4-nitro-
- N-[cyano(methylsulfanyl)methyl]-4-nitrobenzamide
- AC1L1UL4
- BENZAMIDE, N-(CYANO(METHYLTHIO)METHYL)-p-NITRO-
- BRN 2469759
- LS-26252
- Methylmercapto-(4-nitro-benzoylamino)-acetonitril
- N-(Cyano(methylthio)methyl)-p-nitrobenzamide
- NSC177925
- NSC 177925
- 31666-17-8
- NSC-177925
-
- Inchi: 1S/C10H9N3O3S/c1-17-9(6-11)12-10(14)7-2-4-8(5-3-7)13(15)16/h2-5,9H,1H3,(H,12,14)
- InChI Key: WHRSLRUGPLZANB-UHFFFAOYSA-N
- SMILES: S(C)C(C#N)NC(C1C=CC(=CC=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 251.03657
- Monoisotopic Mass: 251.036462
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 124
- XLogP3: 1.6
Experimental Properties
- Density: 1.377
- Boiling Point: 472.1°Cat760mmHg
- Flash Point: 239.3°C
- Refractive Index: 1.613
- PSA: 96.03
- LogP: 2.45138
Benzamide,N-[cyano(methylthio)methyl]-4-nitro- Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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